N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide

• IUPAC Name: N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C13H15N3OS2/c1-4-10-8(2)19-13(15-10)16-11(17)9-6-5-7-14-12(9)18-3/h5-7H,4H2,1-3H3,(H,15,16,17)
• InChI Key: BCVYNBQOQWMKAL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=N1)NC(=O)C2=C(N=CC=C2)SC)C
• Molecular Formula: C13H15N3OS2
• Molecular Weight: 293.4 g/mol

Description

N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EMT-3-CA and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide is its potential as a therapeutic agent for various diseases. However, there are also some limitations to its use in lab experiments. One of the main limitations is the complexity of its synthesis, which can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several future directions for research on N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide. One potential direction is the development of new synthetic methods for the compound that are more efficient and cost-effective. Another potential direction is the investigation of the compound's potential as a therapeutic agent for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields.
In conclusion, this compound is a chemical compound that has significant potential for use in scientific research. Its complex synthesis and potential as a therapeutic agent for various diseases make it an important area of study for researchers in various fields. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of 2-bromo-3-cyanopyridine with 4-ethyl-5-methyl-2-mercaptobenzothiazole in the presence of a base and a palladium catalyst.

Scientific Research Applications

N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)-2-(methylsulfanyl)pyridine-3-carboxamide has been extensively studied for its potential applications in scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a therapeutic agent for various diseases.